Cas no 83217-26-9 (2-(4-Bromophenyl)-4,6-dichloropyrimidine)

2-(4-Bromophenyl)-4,6-dichloropyrimidine structure
83217-26-9 structure
Product name:2-(4-Bromophenyl)-4,6-dichloropyrimidine
CAS No:83217-26-9
MF:C10H5BrCl2N2
MW:303.970099210739
CID:988636
PubChem ID:21557368

2-(4-Bromophenyl)-4,6-dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2-(4-bromophenyl)-4,6-dichloropyrimidine
    • DTXSID50615845
    • Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro-
    • 83217-26-9
    • F84592
    • AKOS012921416
    • JIYYBQNJKKLWTP-UHFFFAOYSA-N
    • SCHEMBL11290759
    • 2-(4-Bromophenyl)-4,6-dichloropyrimidine
    • Inchi: InChI=1S/C10H5BrCl2N2/c11-7-3-1-6(2-4-7)10-14-8(12)5-9(13)15-10/h1-5H
    • InChI Key: JIYYBQNJKKLWTP-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C2=NC(=CC(=N2)Cl)Cl)Br

Computed Properties

  • Exact Mass: 301.90132g/mol
  • Monoisotopic Mass: 301.90132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 25.8Ų

2-(4-Bromophenyl)-4,6-dichloropyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1660042-250mg
2-(4-Bromophenyl)-4,6-dichloropyrimidine
83217-26-9 97%
250mg
¥2999.00 2024-07-28
Aaron
AR004ZSG-250mg
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro-
83217-26-9 97%
250mg
$311.00 2025-02-13
1PlusChem
1P004ZK4-100mg
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro-
83217-26-9 95%
100mg
$310.00 2024-04-21
Aaron
AR004ZSG-100mg
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro-
83217-26-9 97%
100mg
$187.00 2025-02-13
Aaron
AR004ZSG-1g
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro-
83217-26-9 97%
1g
$631.00 2025-02-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1660042-1g
2-(4-Bromophenyl)-4,6-dichloropyrimidine
83217-26-9 97%
1g
¥7030.00 2024-07-28
Aaron
AR004ZSG-5g
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro-
83217-26-9 97%
5g
$2524.00 2025-02-13
1PlusChem
1P004ZK4-250mg
Pyrimidine, 2-(4-bromophenyl)-4,6-dichloro-
83217-26-9 95%
250mg
$507.00 2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1660042-100mg
2-(4-Bromophenyl)-4,6-dichloropyrimidine
83217-26-9 97%
100mg
¥1799.00 2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1660042-5g
2-(4-Bromophenyl)-4,6-dichloropyrimidine
83217-26-9 97%
5g
¥24369.00 2024-07-28

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